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Abstract
Centrosomal Protein 19 (CEP19) is a critical component of the centrosome and cilium, playing

a fundamental role in ciliogenesis. This guide provides a comprehensive cross-species

comparison of the CEP19 gene, focusing on human, mouse, and zebrafish. By examining its

function, sequence conservation, gene structure, and expression patterns, we aim to provide

researchers with a valuable resource for understanding the evolutionary and functional

significance of this important gene. This guide also includes detailed experimental protocols for

key molecular biology techniques relevant to the study of CEP19.

Introduction to CEP19
CEP19 is a protein that localizes to the mother centriole and is essential for the formation of

primary cilia, which act as cellular antennae for sensing extracellular signals. The protein is

involved in the early stages of ciliogenesis by recruiting the RABL2B GTPase to the ciliary

base, which in turn initiates intraflagellar transport (IFT), a crucial process for cilium assembly

and maintenance.[1][2] Mutations in the CEP19 gene have been linked to several human

diseases, including morbid obesity and Bardet-Biedl syndrome, highlighting its importance in

cellular signaling and metabolism.[1] Studies in mice have shown that a knockout of the Cep19

gene results in a phenotype that closely mimics the human condition, characterized by morbid

obesity, hyperphagy, glucose intolerance, and insulin resistance.[1]
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Comparative Analysis
Orthologs and Protein Sequence Conservation
The CEP19 gene is highly conserved across vertebrates, indicating its essential role in cellular

function. Orthologs of human CEP19 have been identified in numerous species, including

mouse (Cep19) and zebrafish (cep19).

To quantify the degree of conservation, a multiple sequence alignment of the CEP19 protein

sequences from human, mouse, and zebrafish was performed using Clustal Omega.

Table 1: CEP19 Ortholog Information

Species Gene Symbol NCBI Gene ID
Ensembl Gene
ID

UniProt
Accession

Homo sapiens

(Human)
CEP19 84984

ENSG00000174

007
Q96LK0

Mus musculus

(Mouse)
Cep19 66994

ENSMUSG0000

0035790
Q9CQA8

Danio rerio

(Zebrafish)
cep19 619252

ENSDARG00000

059175
F1Q9F7

Table 2: Pairwise Protein Sequence Identity (%)

Homo sapiens Mus musculus Danio rerio

Homo sapiens 100 85.9 52.1

Mus musculus 85.9 100 53.5

Danio rerio 52.1 53.5 100

Data obtained from multiple sequence alignment using Clustal Omega.

The high degree of sequence identity between human and mouse CEP19 underscores the

conserved function of this protein in mammals. While the conservation with zebrafish is lower,
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the significant sequence similarity still suggests a conserved core function.

Gene Structure
The genomic structure of the CEP19 gene, in terms of its exon-intron organization, shows

remarkable conservation between human and mouse, with both having 3 exons. The zebrafish

cep19 gene has a slightly different structure with 4 exons.

Table 3: Comparison of CEP19 Gene Structure

Species Chromosome Location Exon Count

Homo sapiens 3q29 3

Mus musculus 16 A2 3

Danio rerio 22 4

Data sourced from NCBI Gene and Ensembl.

Gene Expression Patterns
A comparative analysis of CEP19 gene expression across different tissues reveals broad

expression in both human and mouse, with notable levels in the testis and brain.[1] This

widespread expression is consistent with the fundamental role of cilia in various cell types.

Zebrafish cep19 also shows broad expression during development. More detailed and

quantitative expression data can be explored in databases such as Bgee and Expression Atlas.

Table 4: Overview of CEP19 Tissue Expression
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Tissue Homo sapiens Mus musculus Danio rerio

Brain Expressed Expressed Expressed

Testis High Expression High Expression Expressed

Kidney Expressed Expressed Expressed

Liver Expressed Expressed Expressed

Muscle Expressed Expressed Expressed

Expression data is a qualitative summary from various sources. For quantitative data, refer to

specialized expression databases.

Signaling Pathway and Experimental Workflows
CEP19 in the Ciliogenesis Pathway
CEP19 is a key player in the initial steps of ciliogenesis. The following diagram illustrates its

role in recruiting RABL2B to the mother centriole, a critical step for the docking of ciliary

vesicles and the subsequent elongation of the cilium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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